Cas no 2229160-79-4 (3-(2-nitrophenyl)methylpiperidin-3-ol)

• Product Name: 3-(2-nitrophenyl)methylpiperidin-3-ol
• CAS No: 2229160-79-4
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 6122951
• PubChem ID: 165781745
• Update Time: 2025-05-21

3-(2-nitrophenyl)methylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-nitrophenyl)methylpiperidin-3-ol
• EN300-1766836
• 3-[(2-nitrophenyl)methyl]piperidin-3-ol
• 2229160-79-4

• Inchi： 1S/C12H16N2O3/c15-12(6-3-7-13-9-12)8-10-4-1-2-5-11(10)14(16)17/h1-2,4-5,13,15H,3,6-9H2
• InChI Key： IUCVLRBZGHZJJJ-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CC=CC=2[N+](=O)[O-])CNCCC1

Computed Properties

• Exact Mass: 236.11609238g/mol
• Monoisotopic Mass: 236.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.1Ų

Additional information on 3-(2-nitrophenyl)methylpiperidin-3-ol

3-(2-Nitrophenyl)methylpiperidin-3-ol: A Comprehensive Overview

The compound 3-(2-nitrophenyl)methylpiperidin-3-ol, with the CAS number 2229160-79-4, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique molecular architecture, which includes a piperidine ring substituted with a hydroxyl group at the 3-position and a 2-nitrophenylmethyl group at the same position. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for both academic and industrial research.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 3-(2-nitrophenyl)methylpiperidin-3-ol. Researchers have employed various strategies, including nucleophilic substitution, condensation reactions, and catalytic cross-coupling techniques, to construct this compound. These methods not only enhance the yield and purity of the product but also pave the way for its scalable production. The synthesis of this compound is particularly notable for its precision in controlling the stereochemistry at the 3-position of the piperidine ring, which is critical for its biological activity.

The structural uniqueness of 3-(2-nitrophenyl)methylpiperidin-3-ol endows it with intriguing chemical properties. The piperidine ring contributes to its amine functionality, which can participate in various chemical transformations. The hydroxyl group at the 3-position introduces hydrogen bonding capabilities, enhancing its solubility in polar solvents. Furthermore, the 2-nitrophenylmethyl group imparts aromaticity and introduces electron-withdrawing effects due to the nitro substituent. These properties collectively make this compound a versatile building block in organic synthesis.

In terms of applications, 3-(2-nitrophenyl)methylpiperidin-3-ol has shown promise in drug discovery efforts. Its structural features make it a potential candidate for modulating various biological targets, including enzymes and receptors. Recent studies have explored its role as a lead compound in the development of therapeutic agents for neurodegenerative diseases and cancer. For instance, researchers have investigated its ability to inhibit key enzymes involved in amyloid-beta production, which is implicated in Alzheimer's disease.

The nitro group on the phenyl ring also confers interesting reactivity to this compound. It can undergo reduction to form an amino group or serve as a directing group for further substitution reactions. These transformations allow chemists to diversify the structure of 3-(2-nitrophenyl)methylpiperidin-3-ol, enabling the creation of derivative compounds with enhanced biological activity or improved pharmacokinetic profiles.

From a materials science perspective, this compound has been studied for its potential as a precursor in polymer synthesis. Its amine functionality can participate in polycondensation reactions, leading to novel polymeric materials with tailored mechanical and thermal properties. Additionally, its aromatic substituent may contribute to electronic properties, making it a candidate for applications in organic electronics.

The study of 3-(2-nitrophenyl)methylpiperidin-3-ol has also benefited from advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These tools have provided insights into its molecular structure and stereochemistry, which are crucial for understanding its behavior in chemical reactions and biological systems.

In conclusion, 3-(2-nitrophenyl)methylpiperidin-3-ol, with CAS number 2229160-79-4, represents a multifaceted organic compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, materials science, and synthetic chemistry. As research continues to uncover new facets of this compound's properties and applications, it is poised to play an increasingly important role in advancing scientific knowledge and technological progress.